Cas no 34972-22-0 (3-Methylquinoxalin-2-amine)
3-Methylquinoxalin-2-amine structure
Product Name:3-Methylquinoxalin-2-amine
CAS No:34972-22-0
MF:C9H9N3
MW:159.187861204147
MDL:MFCD00234542
CID:295251
PubChem ID:356469
Update Time:2025-04-19
3-Methylquinoxalin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylquinoxalin-2-amine
- 2-AMINO-3-METHYLQUINOXALINE
- 2-Quinoxalinamine,3-methyl-
- 2-Amino-3-methylchinoxalin
- 2-Quinoxalinamine,3-methyl
- 3-Methyl-2-quinoxalinamine
- 3-Methyl-chinoxalin-2-ylamin
- 3-methylquinoxalin-2-ylamine
- 10.14272/WGHZDFAULZNZJE-UHFFFAOYSA-N.1
- SCHEMBL12543710
- doi:10.14272/WGHZDFAULZNZJE-UHFFFAOYSA-N.2
- AKOS011659582
- AS-59172
- 34972-22-0
- Y10497
- AC-907/25004926
- NSC612233
- NSC-612233
- 2-methyl-3-aminoquinoxaline
- DTXSID00326732
- 10.14272/WGHZDFAULZNZJE-UHFFFAOYSA-N.2
- doi:10.14272/WGHZDFAULZNZJE-UHFFFAOYSA-N.1
- CS-0061397
- FT-0611066
- MFCD00234542
- DB-081085
-
- MDL： MFCD00234542
- Inchi： 1S/C9H9N3/c1-6-9(10)12-8-5-3-2-4-7(8)11-6/h2-5H,1H3,(H2,10,12)
- InChI Key： WGHZDFAULZNZJE-UHFFFAOYSA-N
- SMILES： N1C(C)=C(N)N=C2C=CC=CC=12
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.3
Experimental Properties
- Density: 1.238
- Boiling Point: 294.2°Cat760mmHg
- Flash Point: 156.8°C
- Refractive Index: 1.693
- PSA: 51.80000
- LogP: 2.10160
3-Methylquinoxalin-2-amine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylquinoxalin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK996-250mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95+% | 250mg |
2423CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK996-100mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95+% | 100mg |
913CNY | 2021-05-07 | |
| Alichem | A449038698-1g |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95% | 1g |
$440.36 | 2023-09-02 | |
| Chemenu | CM141748-1g |
3-methylquinoxalin-2-amine |
34972-22-0 | 95% | 1g |
$505 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK996-200mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95+% | 200mg |
670.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK996-50mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95+% | 50mg |
267.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD69938-100mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95% | 100mg |
￥381.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD69938-250mg |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95% | 250mg |
￥739.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD69938-1g |
3-Methylquinoxalin-2-amine |
34972-22-0 | 95% | 1g |
￥1859.0 | 2022-03-01 | |
| Chemenu | CM141748-250mg |
3-methylquinoxalin-2-amine |
34972-22-0 | 95% | 250mg |
$*** | 2023-05-30 |
3-Methylquinoxalin-2-amine Related Literature
-
1. 225. Seven-membered heterocyclic compounds. Part I. 1 : 5-benzodiazepines and derivatives of 3 : 6-diaza-4 : 5-benzotroponeJ. A. Barltrop,C. G. Richards,D. M. Russell,G. Ryback J. Chem. Soc. 1959 1132
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